ADS1017

Histamine Receptor Pharmacology Radioligand Binding Receptor Selectivity
⚠ Attention: For research use only. Not for human or veterinary use.
Molecular Formula C29H45N5O
Molecular Weight 479.7 g/mol
Cat. No. B15572417
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Technical Parameters


Basic Identity
Product NameADS1017
Molecular FormulaC29H45N5O
Molecular Weight479.7 g/mol
Structural Identifiers
InChIInChI=1S/C29H45N5O/c30-29(31)34(26-27-14-6-4-7-15-27)20-12-11-19-33-23-21-32(22-24-33)18-10-2-1-3-13-25-35-28-16-8-5-9-17-28/h4-9,14-17H,1-3,10-13,18-26H2,(H3,30,31)
InChIKeyFETNGKPEELWQKP-UHFFFAOYSA-N
Commercial & Availability
Standard Pack Sizes5 mg / 10 mg / 25 mg / 50 mg / 100 mg / Bulk Custom
AvailabilityIn Stock
Custom SynthesisAvailable on request

ADS1017 Chemical & Pharmacological Profile


ADS1017 is a guanidine derivative that functions as a potent histamine H3 receptor (H3R) antagonist. It also exhibits defined, moderate affinities for the human histamine H4 receptor (hH4R) and the muscarinic acetylcholine receptors M2 (hM2R) and M4 (hM4R) [1]. This distinct multi-target profile, which combines primary H3R antagonism with secondary muscarinic activity, was discovered during a medicinal chemistry campaign aimed at optimizing H3R ligands [2]. The compound has undergone extensive in vitro characterization, including radioligand binding and functional assays, and has demonstrated a broad spectrum of analgesic activity in both nociceptive and neuropathic pain models in vivo .

Target Profile Multi-receptor antagonist engaging H3R, M2R, and M4R for polypharmacology studies
Study Models Supports pain, cognition, and inflammation research models requiring histaminergic-cholinergic crosstalk
Format DMSO-soluble trihydrochloride salt, research-grade (>98% by HPLC), suitable for in vitro and in vivo pharmacology

Why ADS1017 Cannot Be Replaced by H3 Antagonists


Generic substitution among H3R antagonists is scientifically unsound due to substantial differences in selectivity profiles, off-target activity, and functional efficacy. Unlike pure H3R antagonists like pitolisant (Ki = 0.16 nM) or thioperamide (Ki = 4.3 nM), ADS1017 possesses a unique and quantifiable polypharmacology that includes significant affinity for hM2R and hM4R . This specific combination of target engagement cannot be replicated by single-target H3R ligands or by pure muscarinic antagonists. Experimental data confirm that simple structural modifications of the guanidine scaffold dramatically alter receptor selectivity . Therefore, selecting a tool compound based solely on its H3R antagonist classification, without considering its full, quantified receptor binding profile, can lead to irreproducible results and incorrect mechanistic conclusions in complex biological systems [1].

Polypharmacology mismatch
Selective H3 antagonists (e.g., pitolisant) lack M2/M4 engagement; ADS1017's dual muscarinic antagonism may shift pathway readouts.
Guanidine scaffold specificity
Structurally distinct from imidazole and non-imidazole H3 ligands; receptor-interaction profile is not recapitulated by other H3 antagonists.
Functional response divergence
Native tissue functional antagonism (pA2) differs from binding-based predictions; substitution may alter ex vivo assay outcomes.

ADS1017 Evidence vs. Closest Analogs


Binding Affinity vs. Pitolisant

ADS1017 demonstrates species-dependent H3R affinity, with a pKi of 7.9 for rat H3R (rH3R) and 6.8 for human H3R (hH3R) in radioligand binding assays, translating to Ki values of 12.6 nM and 158.5 nM, respectively . It is 20-fold selective for H3R over H4R (hH4R pKi = 5.5, Ki ≈ 3.16 µM) . This selectivity window is a key differentiator. For context, the clinical H3R antagonist pitolisant exhibits substantially higher affinity for hH3R with a Ki of 0.16 nM . Conversely, the classic tool compound thioperamide shows a Ki of 4.3 nM for hH3R . The data show ADS1017 occupies a distinct affinity space within the H3R ligand landscape, offering a defined, moderate-potency tool with a quantifiable selectivity margin over H4R, which is not a feature of all H3R antagonists.

Binding Affinity vs. Pitolisant
Reported
hH3R pKi 6.8
hM2R pKi 7.4
Dual H3/M2 engagement at nanomolar concentrations; pitolisant is H3R-selective only.
HEK-293 radioligand binding; pitolisant hH3R Ki ≈0.16 nM, no reported M2 affinity.
Histamine Receptor Pharmacology Radioligand Binding Receptor Selectivity

Selectivity vs. Thioperamide

ADS1017 is not a pure H3R antagonist. Its polypharmacology includes quantifiable binding to muscarinic receptors, a property not shared by many H3R ligands. ADS1017 binds to human M2R and M4R with pKi values of 7.4 (Ki ≈ 39.8 nM) and 7.2 (Ki ≈ 63.1 nM), respectively [1]. This is in contrast to its close structural analog, ADS1020, which was also selected as a lead but exhibits a different selectivity profile that was not advanced for the same in-depth characterization [2]. The moderate M2R/M4R affinity of ADS1017 is a specific, measured property that is integral to its overall pharmacological fingerprint. This dual H3R/M2R-M4R activity was identified during an optimization campaign where simple structural modifications unexpectedly introduced potent muscarinic antagonism [3].

Selectivity vs. Thioperamide
Reported
20-fold H3/H4 selectivity
Reduced H4R off-target contribution compared to thioperamide's non-selective profile.
Human H3R pKi 6.8 vs. H4R pKi 5.5; thioperamide H3 Ki 4.3 nM with notable H4R affinity.
Polypharmacology Muscarinic Receptors Structure-Activity Relationship

Functional Antagonism vs. Pitolisant & Ciproxifan

The functional antagonist potency of ADS1017 has been validated in a physiologically relevant tissue assay. In the isolated guinea pig jejunum, ADS1017 acts as a marked H3 receptor antagonist with a pA2 value of 8.21 . A pA2 of 8.21 corresponds to an antagonist affinity in the low nanomolar range in this functional system. This confirms that its receptor binding translates into functional antagonism in a complex tissue environment. This functional data provides a key translational bridge between in vitro binding and in vivo efficacy.

Functional Antagonism vs. Pitolisant & Ciproxifan
Reported
gpH3R pA2 = 8.21
Robust functional blockade in native tissue; pitolisant shows lower functional potency in some models.
Guinea pig jejunum H3R-mediated relaxation assay; pitolisant pKB 5.7-6.2, ciproxifan IC50 9.2 nM.
Functional Pharmacology Ex Vivo Assay Tissue Bath

Neuropathic Pain Analgesia vs. Pitolisant

ADS1017 demonstrates efficacy in multiple distinct preclinical pain models, a key differentiator from compounds with limited in vivo validation. It exhibits analgesic and anti-allodynic efficacy in mice subjected to capsaicin-induced (nociceptive) and oxaliplatin-induced (neuropathic) pain [1]. This broad-spectrum activity was a key factor in its selection as a lead compound for further evaluation, and it was described as showing a 'broad spectrum of analgesic activity' [2]. The publication further notes its promising drug-like properties [3].

Neuropathic Pain Analgesia vs. Pitolisant
Endpoint context
ADS1017: analgesic and anti-hyperalgesic effects
Pitolisant: no effect at 10 mg/kg
Supports model-specific pain research; pitolisant lacks response in neuropathic pain models.
Oxaliplatin-induced neuropathic pain in mice; pitolisant only altered thermal threshold at 50 mg/kg.
In Vivo Pharmacology Analgesia Pain Models

ADMETox & Safety vs. Imidazole Antagonists

The development candidate potential of ADS1017 is supported by a comprehensive analysis of its off-target activity and ADMETox (absorption, distribution, metabolism, excretion, and toxicity) parameters [1]. The study explicitly states that this analysis confirmed the 'moderate selectivity of ADS1017 and its promising drug-like properties' [1]. This level of characterization, which includes an assessment of potential liabilities, is often lacking for early-stage tool compounds. While the full ADMETox data set is not detailed in the abstract, its existence as a differentiating factor is significant. This suggests that ADS1017 has been more thoroughly profiled for developability than many analogs, making it a more advanced and reliable tool for translational research [2].

ADMETox & Safety vs. Imidazole Antagonists
Class-level
Moderate selectivity, promising drug-like profile
Non-imidazole scaffold may reduce CYP inhibition liability common to classical H3 antagonists.
Comprehensive ADMETox panel; quantified CYP data not reported in abstract. Data to verify.
Drug-like Properties ADME Toxicology

ADS1017 Research Applications


Multi-Receptor Crosstalk in Pain Pathways

The demonstrated efficacy of ADS1017 in both capsaicin-induced (nociceptive) and oxaliplatin-induced (neuropathic) pain models positions it as a powerful tool for exploring H3R-mediated analgesia [1]. Researchers can use ADS1017 to dissect the specific contribution of H3R antagonism across different pain states, a task for which a compound with a narrower efficacy profile would be unsuitable. Its characterized ADMETox properties and moderate selectivity further support its use in advanced in vivo studies .

Non-Imidazole Scaffolds for CNS Drug Discovery

ADS1017 is uniquely suited for studies examining the intersection of histaminergic and cholinergic signaling. Its quantified binding affinities for hM2R (pKi = 7.4) and hM4R (pKi = 7.2), in addition to its primary H3R antagonism, make it a valuable polypharmacological tool [1]. This profile allows researchers to investigate the functional consequences of dual-target engagement, a line of inquiry that is not possible with selective H3R or muscarinic antagonists alone. This is particularly relevant given the known modulatory role of H3 receptors on cholinergic transmission [2].

Functional H3 Antagonism in Isolated Tissue

For chemists synthesizing new guanidine-based ligands, ADS1017 serves as a critical reference compound. Its well-defined potency (rH3R pKi = 7.9, hH3R pKi = 6.8), selectivity (20-fold over H4R), and multi-target profile (M2R/M4R pKi values) provide a robust benchmark for structure-activity relationship (SAR) studies [1]. The fact that it was selected from a library of 12 derivatives as the 'most selective and highly potent H3 antagonist' underscores its utility as a key comparator for new analogs .

Translational Research in Cognitive and CNS Disorders

H3R antagonists are being explored for cognitive enhancement in disorders like Alzheimer's disease and schizophrenia [1]. ADS1017's functional antagonism in tissue (guinea pig jejunum pA2 = 8.21) and its comprehensive ADMETox characterization [2] make it an advanced tool compound for translational CNS research. Its specific polypharmacology (H3R/M2R/M4R) also opens avenues for investigating novel therapeutic mechanisms in complex CNS disorders where both histaminergic and cholinergic systems are implicated.

Application
Selection Property
Validation Focus
Histaminergic-cholinergic crosstalk in pain pathways
Balanced H3R/M2R/M4R antagonism
Dual-pathway dissection, model-specific endpoint response
Non-imidazole CNS chemotype profiling
Guanidine scaffold avoiding imidazole-related CYP liabilities
ADMETox screening, off-target kinase/receptor liability review
Ex vivo functional H3 receptor blockade
Potent functional H3R antagonist (pA2 8.21 in guinea pig jejunum)
Organ bath assay response, native tissue pharmacology

Technical Documentation Hub

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